Cas no 6789-63-5 ( )

  structure
  structure
Product Name: 
CAS No:6789-63-5
MF:C5H3Cl4N3
MW:246.909416437149
CID:967615
PubChem ID:312618
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-6-(trichloromethyl)pyrimidin-4-amine
    • DTXSID10310208
    • NSC222741
    • NSC-222741
    • 6789-63-5
    •  
    • Inchi: 1S/C5H3Cl4N3/c6-4-11-2(5(7,8)9)1-3(10)12-4/h1H,(H2,10,11,12)
    • InChI Key: CWSHEOBASCZQQU-UHFFFAOYSA-N
    • SMILES: ClC(C1C=C(N)N=C(N=1)Cl)(Cl)Cl

Computed Properties

  • Exact Mass: 244.90839
  • Monoisotopic Mass: 244.908
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • Density: 1.745
  • Boiling Point: 414.9°C at 760 mmHg
  • Flash Point: 204.7°C
  • Refractive Index: 1.634
  • PSA: 51.8
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